Cas no 1013756-36-9 (1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1013756-36-9
• MF: C₂₄H₁₉F₂N₃O₂
• MW: 419.423372507095
• CID: 5947869
• PubChem ID: 16925680
• Update Time: 2025-10-22

1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide
• 1-benzyl-N-(2,4-difluorophenyl)-3-phenylmethoxypyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(2,4-difluorophenyl)-3-(phenylmethoxy)-1-(phenylmethyl)-
• 1013756-36-9
• F2382-0472
• AKOS024644788

• Inchi： 1S/C24H19F2N3O2/c25-19-11-12-22(21(26)13-19)27-23(30)20-15-29(14-17-7-3-1-4-8-17)28-24(20)31-16-18-9-5-2-6-10-18/h1-13,15H,14,16H2,(H,27,30)
• InChI Key： RUCKNOLGWUKSFA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(C(NC2=CC=C(F)C=C2F)=O)C(OCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 419.14453318g/mol
• Monoisotopic Mass: 419.14453318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 525.2±50.0 °C(Predicted)
• pka: 10.00±0.70(Predicted)

Additional information on 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of 1-Benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide (CAS No. 1013756-36-9)

1-Benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide (CAS No. 1013756-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole-4-carboxamide derivative is characterized by its unique molecular structure, which includes a benzyl group, a benzyloxy substituent, and a 2,4-difluorophenyl moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 1013756-36-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documents. Researchers and industry professionals often search for 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide suppliers or 1013756-36-9 synthesis methods, highlighting its relevance in synthetic chemistry. Its molecular formula and weight, along with other physicochemical properties, are critical for those working on structure-activity relationship (SAR) studies.

One of the most intriguing aspects of 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide is its potential role in kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Recent studies suggest that pyrazole-4-carboxamide derivatives like this compound may exhibit selective kinase inhibitory activity, making them valuable tools for targeted therapy development.

In addition to its pharmaceutical applications, CAS 1013756-36-9 has also been explored in agrochemical research. The 2,4-difluorophenyl group, in particular, is known to enhance the bioactivity of certain pesticides and herbicides. This has led to increased interest in 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide price and availability among agrochemical manufacturers.

The synthesis of 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide typically involves multi-step organic reactions, including amide coupling and benzylation. Researchers often look for 1013756-36-9 technical data sheets or analytical HPLC methods to ensure purity and quality. The compound's stability under various conditions is another area of interest, particularly for those involved in formulation development.

From a commercial perspective, the demand for 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide is expected to grow, driven by its potential in both pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of drug discovery labs and agrochemical firms alike.

In conclusion, 1-benzyl-3-(benzyloxy)-N-(2,4-difluorophenyl)-1H-pyrazole-4-carboxamide (CAS No. 1013756-36-9) represents a versatile and promising compound with broad applications in medicinal chemistry and crop protection. Its unique structural features and potential bioactivities make it a subject of ongoing research, with new findings likely to emerge in the coming years. For those seeking 1013756-36-9 suppliers or pyrazole-4-carboxamide derivatives, staying updated on the latest developments is essential.